Cas no 301225-57-0 (4-tert-butyl-N-4-(diethylamino)phenylbenzamide)

• Product Name: 4-tert-butyl-N-4-(diethylamino)phenylbenzamide
• CAS No: 301225-57-0
• MF: C₂₁H₂₈N₂O
• MW: 324.459825515747
• CID: 5937978
• PubChem ID: 773445
• Update Time: 2025-06-08

4-tert-butyl-N-4-(diethylamino)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-4-(diethylamino)phenylbenzamide
• 4-tert-butyl-N-[4-(diethylamino)phenyl]benzamide
• Benzamide, N-[4-(diethylamino)phenyl]-4-(1,1-dimethylethyl)-
• SCHEMBL9695860
• 301225-57-0
• 4-(tert-butyl)-N-(4-(diethylamino)phenyl)benzamide
• SR-01000410723-1
• AN-652/11668429
• EU-0035957
• SR-01000410723
• F0405-2775
• AKOS001485889
• Oprea1_064548

• Inchi： 1S/C21H28N2O/c1-6-23(7-2)19-14-12-18(13-15-19)22-20(24)16-8-10-17(11-9-16)21(3,4)5/h8-15H,6-7H2,1-5H3,(H,22,24)
• InChI Key： HYGIXGPPMXYTSS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N(CC)CC)C=C1)(=O)C1=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 324.220163521g/mol
• Monoisotopic Mass: 324.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-tert-butyl-N-4-(diethylamino)phenylbenzamide

Research Briefing on 4-tert-butyl-N-4-(diethylamino)phenylbenzamide (CAS: 301225-57-0): Recent Advances and Applications

4-tert-butyl-N-4-(diethylamino)phenylbenzamide (CAS: 301225-57-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile scaffold in drug discovery, particularly in the development of novel therapeutics targeting various diseases. This briefing provides an overview of the latest research findings, focusing on the compound's synthesis, biological activity, and potential applications.

The compound has been investigated for its role as a modulator of specific biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting protein-protein interactions critical for cancer cell proliferation. The researchers utilized a combination of computational docking and in vitro assays to validate its binding affinity and selectivity, paving the way for further optimization as a lead compound.

In addition to its anticancer properties, 4-tert-butyl-N-4-(diethylamino)phenylbenzamide has shown promise in neurodegenerative disease research. A recent preprint on bioRxiv reported its ability to cross the blood-brain barrier and modulate neurotransmitter receptors, suggesting potential applications in Alzheimer's and Parkinson's disease therapy. These findings are supported by in vivo studies in rodent models, which showed improved cognitive function and reduced neuroinflammation.

The synthesis and structural modification of 4-tert-butyl-N-4-(diethylamino)phenylbenzamide have also been a focus of recent research. A 2024 paper in Organic Letters detailed a novel catalytic method for its enantioselective synthesis, achieving higher yields and purity compared to traditional routes. This advancement is expected to facilitate large-scale production and further pharmacological evaluation.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Ongoing research aims to address these issues through structure-activity relationship (SAR) studies and the development of derivatives with improved bioavailability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-tert-butyl-N-4-(diethylamino)phenylbenzamide (CAS: 301225-57-0) represents a compelling area of research with broad therapeutic potential. Its multifaceted biological activities and recent synthetic advancements underscore its value as a candidate for further drug development. Future studies will likely focus on expanding its applications and overcoming current limitations to harness its full potential in medicine.